2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-(1-methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid
• InChI: InChI=1S/C13H19N3O4/c1-15-11(17)6-5-10(14-15)13(20)16-7-3-2-4-9(16)8-12(18)19/h9H,2-8H2,1H3,(H,18,19)
• InChI Key: ZDNLJAGVBSFULG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CCC(=N1)C(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C13H19N3O4
• Molecular Weight: 281.31 g/mol

Description

2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid is a chemical compound that has gained much attention in the scientific community due to its potential applications in various fields. This compound is also known as MPDP or Nootropil and is a derivative of GABA (gamma-aminobutyric acid).

Mechanism of Action

The exact mechanism of action of 2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid is not fully understood. However, it is believed to work by increasing the activity of neurotransmitters such as acetylcholine and glutamate in the brain. This leads to an increase in synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid has been shown to have several biochemical and physiological effects. It has been found to increase the density of NMDA receptors in the brain, which are important for learning and memory. This compound has also been shown to increase the synthesis and release of acetylcholine, which is essential for cognitive function. Additionally, it has been found to increase cerebral blood flow and oxygen consumption in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid in lab experiments is its ability to improve cognitive function and memory in animals. This makes it a useful tool for studying the neurobiology of learning and memory. However, one limitation of using this compound is that it can have dose-dependent effects on behavior and physiology, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on 2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use in enhancing cognitive function in healthy individuals. Additionally, future research could investigate the long-term effects of this compound on brain function and behavior.

Synthesis Methods

The synthesis of 2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid involves the reaction of 2-pyrrolidone with ethyl chloroformate to form ethyl 2-(chlorocarbonyl)pyrrolidine-1-carboxylate. This intermediate is then reacted with 3-amino-1-methyl-5-pyrazolone to form 2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid. The yield of this synthesis method is approximately 60%.

Scientific Research Applications

2-[1-(1-Methyl-6-oxo-4,5-dihydropyridazine-3-carbonyl)piperidin-2-yl]acetic acid has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicine. It is a well-known nootropic agent that has been shown to improve cognitive function and memory in both animals and humans. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.